Cas no 1238706-89-2 (tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate)

• Product Name: tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate
• CAS No: 1238706-89-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD20694651
• CID: 5607442
• PubChem ID: 129933088
• Update Time: 2025-05-20

tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 4-amino-1-methyl-, 1,1-dimethylethyl ester
• tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate
• 4-amino-1-methyl-1h-imidazole-2-carboxylic acid tert-butyl ester
• CS-0102074
• EN300-8638539
• 1238706-89-2
• 1,1-Dimethylethyl 4-amino-1-methyl-1H-imidazole-2-carboxylate

• MDL： MFCD20694651
• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)7-11-6(10)5-12(7)4/h5H,10H2,1-4H3
• InChI Key： BKRDLIQNIJNNPG-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)N(C)C=C(N)N=1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 342.8±34.0 °C(Predicted)
• pka: 4.56±0.60(Predicted)

Additional information on tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate

tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate: A Comprehensive Overview

tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate, also known by its CAS number CAS No. 1238706-89-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The structure of this compound features a substituted imidazole ring with a tert-butyl group attached to the carboxylate moiety, along with an amino and methyl substituent on the imidazole ring. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate typically involves multi-step organic reactions, often starting from simple precursors such as aldehydes or ketones. The imidazole ring is formed through a condensation reaction, followed by functionalization to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and environmental impact.

One of the most notable applications of tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate lies in its potential as a building block for more complex molecules with pharmacological activity. Imidazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design for targeting various biological pathways. For instance, recent studies have explored the use of this compound in the development of inhibitors for kinase enzymes, which are implicated in numerous diseases, including cancer.

In addition to its role in drug discovery, tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate has also been investigated for its applications in materials science. The compound's ability to form coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and other advanced materials. These materials exhibit unique electronic and mechanical properties, making them suitable for applications in electronics, sensors, and catalysis.

The biological activity of tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of chronic inflammatory diseases and neurodegenerative disorders.

The development of analytical methods for the characterization of tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate has also seen significant progress. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise determination of the compound's molecular structure and purity. These advancements are crucial for ensuring the reliability and reproducibility of research findings involving this compound.

In conclusion, tert-butyl 4-amino-1-methyl-1H-imidazole-2-carboxylate, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications in drug discovery, materials science, and biological research highlight its importance as a valuable compound in modern chemistry. As ongoing studies uncover new insights into its properties and functions, this compound is expected to play an even greater role in advancing scientific knowledge and technological innovation.